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Compound of Interest

Compound Name: Ethyl 2-(ethylthio)acetate

CAS No.: 17640-29-8

Cat. No.: B174651

Get Quote

Ethyl 2-(ethylthio)acetate, also known by its IUPAC name ethyl 2-ethylsulfanylacetate, is a

bifunctional molecule incorporating both a thioether linkage and an ethyl ester group.[1] This

structure is fundamental to its utility as a synthetic intermediate.

Molecular Structure
The molecule's architecture is a key determinant of its reactivity. The thioether moiety provides

a nucleophilic sulfur center susceptible to oxidation, while the ester group offers a site for

hydrolysis or transesterification, and the α-carbon can be a site for enolate formation.

Caption: 2D Structure of Ethyl 2-(ethylthio)acetate.

Physicochemical Properties
A summary of the core physical and chemical properties is essential for experimental design,

including solvent selection, reaction temperature, and safety protocols.
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Property Value Source

CAS Number 17640-29-8 [1][2]

Molecular Formula C6H12O2S [1][2]

Molecular Weight 148.23 g/mol [1]

Appearance Colorless liquid [3]

Density ~1.044 - 1.061 g/cm³ @ 20°C [3][4]

Boiling Point ~165 °C [5]

Flash Point 59.4 °C (139 °F) [3][5]

XLogP3 1.5 [1]

Solubility
Insoluble in water; soluble in

organic solvents.
[6][7]

Synthesis Pathway: S-Alkylation
The most direct and widely employed method for synthesizing Ethyl 2-(ethylthio)acetate is the

nucleophilic substitution (SN2) reaction between an ethanethiolate nucleophile and an ethyl

haloacetate electrophile.[8] This approach is efficient and leverages readily available starting

materials.
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Reactants & Reagents

Process
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Deprotonation
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Ethyl 2-(ethylthio)acetate
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Caption: General workflow for the synthesis of Ethyl 2-(ethylthio)acetate.

Self-Validating Experimental Protocol
This protocol describes a standard laboratory-scale synthesis. The causality for key steps is

provided to ensure reproducibility and understanding.
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Materials:

Ethanethiol

Ethyl chloroacetate[9]

Potassium carbonate (K₂CO₃), anhydrous

Acetone, anhydrous

Diethyl ether

Saturated aqueous sodium bicarbonate (NaHCO₃)

Brine (saturated aqueous NaCl)

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

Reaction Setup: To a round-bottom flask equipped with a magnetic stirrer and reflux

condenser, add anhydrous potassium carbonate (1.2 equivalents) and anhydrous acetone.

Thiolate Formation: Add ethanethiol (1.0 equivalent) to the stirring suspension. Rationale:

Potassium carbonate is a mild base sufficient to deprotonate the thiol. Acetone is a suitable

polar aprotic solvent for SN2 reactions that readily dissolves the organic components.[10]

Electrophile Addition: Slowly add ethyl chloroacetate (1.05 equivalents) to the mixture.

Rationale: A slight excess of the electrophile ensures the complete consumption of the

volatile and malodorous thiol.

Reaction: Heat the mixture to reflux and monitor the reaction progress by Thin Layer

Chromatography (TLC). The reaction is typically complete within 4-6 hours.

Workup - Filtration: After cooling to room temperature, filter the reaction mixture to remove

the solid potassium carbonate and potassium chloride byproduct.
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Workup - Extraction: Concentrate the filtrate under reduced pressure to remove the acetone.

Dilute the residue with diethyl ether and wash sequentially with water, saturated NaHCO₃

solution, and brine. Rationale: The aqueous washes remove any remaining inorganic salts

and unreacted starting materials. The NaHCO₃ wash neutralizes any acidic impurities.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and

concentrate under reduced pressure to yield the crude product.

Purification: Purify the crude oil by vacuum distillation to obtain pure Ethyl 2-
(ethylthio)acetate.

Chemical Reactivity and Synthetic Utility
The thioether bond is the primary site of reactivity, making it a versatile handle for further

molecular elaboration.

Ethyl 2-(ethylthio)acetate
(R-S-R')

Ethyl 2-(ethylsulfinyl)acetate
(R-SO-R')

Oxidation
(e.g., H2O2, m-CPBA)

Ethyl 2-(ethylsulfonyl)acetate
(R-SO2-R')

Further Oxidation

Click to download full resolution via product page

Caption: Key oxidation pathway of the thioether moiety.

Oxidation to Sulfoxides and Sulfones
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Thioethers are readily oxidized to sulfoxides and subsequently to sulfones. This transformation

is highly significant in drug development as it drastically alters the molecule's properties:

Polarity and Solubility: The introduction of oxygen atoms increases polarity and aqueous

solubility.

Hydrogen Bonding: The sulfoxide and sulfone groups are hydrogen bond acceptors, which

can influence binding to biological targets.

Metabolic Stability: In vivo, thioethers are often metabolized via oxidation. Synthesizing

these metabolites allows for their direct study.

This oxidative potential makes Ethyl 2-(ethylthio)acetate a precursor for building blocks

containing sulfoxide and sulfone functionalities, which are present in numerous FDA-approved

drugs.[11]

Spectroscopic Characterization
Unambiguous identification of Ethyl 2-(ethylthio)acetate is achieved through a combination of

spectroscopic methods. The expected data are summarized below.

Spectroscopy Expected Peaks / Signals

¹H NMR

~1.25 ppm (t, 3H): -O-CH₂-CH₃~2.55 ppm (q,

2H): -S-CH₂-CH₃~1.20 ppm (t, 3H): -S-CH₂-

CH₃~3.20 ppm (s, 2H): -S-CH₂-C(=O)-~4.15

ppm (q, 2H): -O-CH₂-CH₃

¹³C NMR

Signals for two CH₃, three CH₂, and one C=O

carbon. The carbonyl carbon will be the most

downfield (~170 ppm).

IR Spectroscopy
~1735 cm⁻¹: Strong C=O stretch (ester)~1150-

1250 cm⁻¹: C-O stretch

Mass Spec (EI)

m/z 148: Molecular ion (M⁺)Key fragments

corresponding to the loss of -OCH₂CH₃, -

CH₂CH₃, and other characteristic fragments.
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Note: NMR shifts are approximate and can vary based on the solvent used.

Applications in Drug Discovery and Development
The thioether functional group is a privileged scaffold in medicinal chemistry, found in a wide

array of pharmaceuticals.[11][12][13] Ethyl 2-(ethylthio)acetate serves as a valuable building

block for introducing this moiety.

Role of the Thioether Moiety
Thioethers are often incorporated into drug candidates for several strategic reasons:

Pharmacokinetic Modulation: They can improve metabolic stability compared to more labile

functional groups.[14]

Structural Scaffolding: The C-S-C bond angle (~99°) provides a distinct geometry for building

molecular frameworks compared to the corresponding ether (C-O-C, ~110°).

Bioisosterism: A thioether can act as a bioisostere for an ether or a methylene group,

allowing chemists to fine-tune properties like lipophilicity and conformation without drastically

altering the core structure.

Synthetic Intermediate
Ethyl 2-(ethylthio)acetate is a precursor for more complex molecules. For instance, the ester

can be hydrolyzed to the corresponding carboxylic acid, which can then be coupled with

amines to form amides, a common linkage in pharmaceuticals.

Safety and Handling
Proper handling is critical for ensuring laboratory safety.

Hazards: Ethyl 2-(ethylthio)acetate is a flammable liquid.[15] It may cause skin and serious

eye irritation.[15][16]

Personal Protective Equipment (PPE): Always wear safety glasses with side-shields,

protective gloves (e.g., nitrile), and a lab coat.[16][17]
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Handling: Handle in a well-ventilated area or a chemical fume hood.[18] Keep away from

heat, sparks, and open flames.[17][18] Use non-sparking tools and take precautionary

measures against static discharge.[19]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[17]

Conclusion
Ethyl 2-(ethylthio)acetate is more than a simple chemical reagent; it is a versatile and

strategic building block for chemical synthesis, particularly within the pharmaceutical industry.

Its value is derived from the unique and tunable properties of the thioether linkage. A thorough

understanding of its synthesis, reactivity, and physicochemical properties, as outlined in this

guide, empowers researchers to effectively leverage this molecule in the design and creation of

novel chemical entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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